Cas no 80277-44-7 ((3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile)

• Product Name: (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile
• CAS No: 80277-44-7
• MF: C₉H₃ClF₃NO₂
• MW: 249.573831796646
• CID: 985354
• PubChem ID: 44891104
• Update Time: 2025-08-05

(3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile
• 3-chloro-4-(trifluoromethoxy)benzoyl cyanide
• 80277-44-7
• MFCD07779290
• 3-chloro-4-(trifluoromethoxy)benzoylcyanide
• Sodiumallylsulfonate
• DTXSID90661523
• 3-chloro-4-(trifluoromethoxy)-benzoylcyanide
• (3-chloro-4-(trifluoromethoxy)phenyl)-2-oxoacetonitrile
• 3-Chloro-4-(trifluoromethoxy)benzene-1-carbonyl cyanide

• MDL： MFCD07779290
• Inchi： 1S/C9H3ClF3NO2/c10-6-3-5(7(15)4-14)1-2-8(6)16-9(11,12)13/h1-3H
• InChI Key： JHUFGBSGINLPOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C#N)=O)C=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 248.98000
• Monoisotopic Mass: 248.9804405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 2.94488

(3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Additional information on (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile

Introduction to (3-Chloro-4-Trifluoromethoxy-Phenyl)-Oxo-Acetonitrile (CAS No. 80277-44-7)

(3-Chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile (CAS No. 80277-44-7) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro-substituted phenyl ring, a trifluoromethoxy group, and an acetonitrile moiety. These structural features endow the compound with a range of valuable properties, making it a subject of extensive research and development.

The chloro-substituted phenyl ring and trifluoromethoxy group are particularly noteworthy for their influence on the compound's reactivity and stability. The presence of the chloro group can enhance the compound's lipophilicity, which is crucial for its bioavailability and pharmacokinetic properties. Meanwhile, the trifluoromethoxy group imparts significant electron-withdrawing effects, which can modulate the compound's electronic properties and reactivity. These characteristics make (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile an attractive candidate for various synthetic transformations and biological studies.

In the realm of pharmaceutical research, (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile has been investigated for its potential as a lead compound in drug discovery. Recent studies have explored its use as an intermediate in the synthesis of novel therapeutic agents targeting various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the role of this compound in the development of inhibitors for specific enzymes involved in cancer pathways. The researchers found that derivatives of (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile exhibited potent inhibitory activity against key enzymes, suggesting their potential as anticancer agents.

Moreover, (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile has shown promise in the field of agrochemicals. Its unique chemical structure makes it suitable for use as an intermediate in the synthesis of pesticides and herbicides. A recent publication in *Pest Management Science* reported that derivatives of this compound demonstrated effective control against a range of plant pathogens and weeds. The researchers noted that the chloro and trifluoromethoxy groups contributed to the enhanced stability and efficacy of the resulting agrochemicals.

In materials science, (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile has been explored for its potential applications in functional materials. The electron-withdrawing nature of the trifluoromethoxy group can influence the electronic properties of polymers and other materials, making them suitable for use in electronic devices and sensors. A study published in *Advanced Materials* investigated the use of this compound as a building block for conductive polymers with improved performance characteristics.

The synthesis of (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and oxidative coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound. For example, a green chemistry approach using catalytic systems has been developed to minimize waste generation and improve sustainability.

Despite its numerous applications, (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile must be handled with care due to its reactivity and potential health effects. Proper safety protocols should be followed during synthesis, storage, and handling to ensure safe working conditions. Researchers are also exploring ways to further optimize its properties through structural modifications and derivatization strategies.

In conclusion, (3-chloro-4-trifluoromethoxy-phenyl)-oxo-acetonitrile (CAS No. 80277-44-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an important molecule for ongoing research and development efforts aimed at addressing pressing challenges in healthcare, agriculture, and materials science.